N-(furan-2-ylmethyl)-2-(8-(4-methoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-[8-(4-methoxyphenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]acetamide
• InChI: InChI=1S/C19H19N5O5/c1-28-14-6-4-13(5-7-14)22-8-9-23-17(26)18(27)24(21-19(22)23)12-16(25)20-11-15-3-2-10-29-15/h2-7,10H,8-9,11-12H2,1H3,(H,20,25)
• InChI Key: CDSKSBQIBYKGMC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN3C2=NN(C(=O)C3=O)CC(=O)NCC4=CC=CO4
• Molecular Formula: C19H19N5O5
• Molecular Weight: 397.4 g/mol

Description

N-(furan-2-ylmethyl)-2-(8-(4-methoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide is a useful research compound. Its molecular formula is C19H19N5O5 and its molecular weight is 397.391. The purity is usually 95%.
BenchChem offers high-quality N-(furan-2-ylmethyl)-2-(8-(4-methoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(furan-2-ylmethyl)-2-(8-(4-methoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

One research area focuses on the synthesis of novel compounds derived from key intermediates similar in structure to the compound . For instance, compounds with structural elements of furan, imidazo[1,2-a]pyridine, and triazine have been synthesized and evaluated for their anti-inflammatory, analgesic, and cyclooxygenase inhibition activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Another study highlighted the synthesis of poly-substituted imidazo[2,1-c][1,2,4]triazin-6-amine derivatives, showing promising cytotoxic activities against several cancer cell lines, suggesting the potential for developing anticancer agents (Akbarzadeh et al., 2015).

Pharmaceutical Applications

In the pharmaceutical domain, derivatives similar to the specified compound have been utilized as key intermediates in the production of β-lactam antibiotics, highlighting the compound's relevance in drug synthesis and development (Cainelli, Galletti, & Giacomini, 1998). Furthermore, the exploration of compounds incorporating furan and triazine units for their antimicrobial activities opens avenues for developing new antimicrobial agents (Başoğlu et al., 2013).

Material Science and Corrosion Inhibition

The utility of triazine derivatives in material science, particularly as corrosion inhibitors, has been demonstrated in a study where synthesized triazine compounds showed efficacy in protecting N80 steel in acidic environments, suggesting applications in industrial corrosion protection (Yadav et al., 2015).